1-[(1S)-3,3-difluorocyclopentyl]ethanone
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Description
1-[(1S)-3,3-Difluorocyclopentyl]ethanone (C₇H₁₀F₂O; MW: 148.15 g/mol) is a fluorinated cyclopentyl ethanone derivative characterized by a stereospecific (1S)-configured cyclopentane ring substituted with two fluorine atoms at the 3,3-positions . The difluorination introduces significant electronic and steric effects, enhancing metabolic stability and lipophilicity compared to non-fluorinated analogs.
Properties
IUPAC Name |
1-[(1S)-3,3-difluorocyclopentyl]ethanone | |
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InChI |
InChI=1S/C7H10F2O/c1-5(10)6-2-3-7(8,9)4-6/h6H,2-4H2,1H3/t6-/m0/s1 | |
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InChI Key |
ULCPHYUACJRMIJ-LURJTMIESA-N | |
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Canonical SMILES |
CC(=O)C1CCC(C1)(F)F | |
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Isomeric SMILES |
CC(=O)[C@H]1CCC(C1)(F)F | |
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Molecular Formula |
C7H10F2O | |
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Molecular Weight |
148.15 g/mol | |
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Comparison with Similar Compounds
Structural and Functional Comparison with Analogous Compounds
Cycloalkyl Ethanone Derivatives
1-(3,3-Difluorocyclobutyl)ethan-1-one (C₆H₈F₂O; MW: 134.12 g/mol)
- Structural Differences : Replaces the cyclopentane ring with a smaller, more strained cyclobutane ring.
- Implications : Reduced steric bulk may increase reactivity but decrease binding affinity in biological systems due to conformational constraints .
1-[4-(1,1-Dimethylethyl)phenyl]ethanone (C₁₂H₁₆O; MW: 176.25 g/mol)
- Structural Differences : Aromatic phenyl ring substituted with a bulky tert-butyl group instead of a fluorinated cycloalkyl group.
- Physicochemical Properties: Boiling point: 117°C; Density: 0.964 g/cm³ .
Aromatic and Heteroaromatic Ethanone Derivatives
1-(3,5-Difluoro-2-hydroxyphenyl)ethan-1-one (C₈H₆F₂O₂; MW: 172.13 g/mol)
- Functional Groups: Difluorophenolic structure with a hydroxyl group.
- Biological Relevance : Hydroxyl groups enhance hydrogen-bonding capacity, which may improve target binding in enzyme inhibition (e.g., CYP51 inhibitors as seen in pyridine-based analogs) .
1-(2,3-Dimethylphenyl)ethanone (C₁₀H₁₂O; MW: 148.20 g/mol)
Table 1: Key Properties of 1-[(1S)-3,3-Difluorocyclopentyl]ethanone and Analogs
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